Cas no 2228648-54-0 (4-(1-bromopropan-2-yl)-2-chloro-6-methylpyridine)

• Product Name: 4-(1-bromopropan-2-yl)-2-chloro-6-methylpyridine
• CAS No: 2228648-54-0
• MF: C₉H₁₁BrClN
• MW: 248.547340631485
• CID: 6292716
• PubChem ID: 165689548
• Update Time: 2025-05-23

4-(1-bromopropan-2-yl)-2-chloro-6-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-(1-bromopropan-2-yl)-2-chloro-6-methylpyridine
• 2228648-54-0
• EN300-1917449

• Inchi： 1S/C9H11BrClN/c1-6(5-10)8-3-7(2)12-9(11)4-8/h3-4,6H,5H2,1-2H3
• InChI Key： SIWIHCYDXWJBNW-UHFFFAOYSA-N
• SMILES： BrCC(C)C1C=C(N=C(C)C=1)Cl

Computed Properties

• Exact Mass: 246.97634g/mol
• Monoisotopic Mass: 246.97634g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 12.9Ų

Additional information on 4-(1-bromopropan-2-yl)-2-chloro-6-methylpyridine

Comprehensive Overview of 4-(1-bromopropan-2-yl)-2-chloro-6-methylpyridine (CAS No. 2228648-54-0)

The compound 4-(1-bromopropan-2-yl)-2-chloro-6-methylpyridine (CAS No. 2228648-54-0) is a halogenated pyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the bromopropane and chloromethylpyridine moieties, make it a versatile intermediate for synthesizing complex molecules. Researchers are increasingly interested in this compound due to its applicability in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

One of the key reasons 4-(1-bromopropan-2-yl)-2-chloro-6-methylpyridine is gaining attention is its role in cross-coupling reactions, a hot topic in modern organic chemistry. The bromine and chlorine substituents facilitate Suzuki-Miyaura and Buchwald-Hartwig reactions, which are widely used in the synthesis of bioactive compounds. This aligns with the growing demand for efficient catalytic methodologies in the pharmaceutical industry, as highlighted in recent publications and patent filings.

From an industrial perspective, the compound's stability and reactivity make it suitable for scale-up synthesis, a critical factor for manufacturers. Its methylpyridine core is particularly valuable in designing crop protection agents, addressing the global need for sustainable agriculture solutions. Recent studies have explored its potential as a precursor for herbicides and fungicides, reflecting the agrochemical sector's focus on eco-friendly alternatives.

Analytical characterization of CAS No. 2228648-54-0 reveals distinct spectroscopic properties, such as NMR shifts and mass fragmentation patterns, which are essential for quality control in production. The compound's lipophilicity (logP) and hydrogen bonding capacity also make it a subject of interest in computational chemistry studies, where researchers model its interactions with biological targets. This ties into the broader trend of AI-driven drug design, a frequently searched topic in scientific databases.

Environmental and regulatory aspects of 4-(1-bromopropan-2-yl)-2-chloro-6-methylpyridine are equally important. While not classified as hazardous under current guidelines, its biodegradability and ecotoxicology profiles are under investigation to meet REACH and OECD standards. These considerations resonate with the increasing emphasis on green chemistry principles, a major focus area for both academia and industry stakeholders.

In conclusion, CAS No. 2228648-54-0 represents a multifaceted compound bridging medicinal chemistry, materials science, and agrochemical innovation. Its structural adaptability and functional group diversity position it as a valuable asset in addressing contemporary challenges like drug resistance and crop yield optimization. As research progresses, this compound is likely to feature prominently in peer-reviewed journals and industrial applications alike.